5-(1-Methyl-1H-1,2,3-triazol-5-yl)furan-2-carbaldehyde

• Molecular Formula: C8H7N3O2
• Molecular Weight: 177.16 g/mol
• SMILES: CN1C(=CN=N1)C2=CC=C(O2)C=O
• InChI: InChI=1S/C8H7N3O2/c1-11-7(4-9-10-11)8-3-2-6(5-12)13-8/h2-5H,1H3
• InChIKey: COIDFZFVISIMMV-UHFFFAOYSA-N

5-(1-Methyl-1H-1,2,3-triazol-5-yl)furan-2-carbaldehyde: Compound Overview

5-(1-Methyl-1H-1,2,3-triazol-5-yl)furan-2-carbaldehyde is a heterocyclic aldehyde comprising a 1-methyl-1,2,3-triazole ring connected via its C-5 position to a furan-2-carbaldehyde moiety . This compound belongs to the family of 1,5-disubstituted 1,2,3-triazoles, a class recognized for its capacity to participate in pivotal binding interactions with biological targets while maintaining a favorable pharmacokinetic profile [1]. The 1,2,3-triazole nucleus serves as a non-classical isostere of the amide bond, offering two hydrogen-bond acceptor sites (N2, N3), a weak hydrogen-bond donor (C–H), and an aromatic system capable of π-stacking [1]. The presence of the aldehyde group at the furan 2-position provides a reactive handle for further derivatization, making the compound a strategic intermediate for medicinal chemistry and chemical biology applications.

1 1,5-Disubstituted triazole pharmacophore scaffold

2 Aldehyde handle for rapid derivatization

3 Click-chemistry compatible building block

• [1] Massarotti, A.; Brunco, A.; Sorba, G.; Tron, G. C. Are 1,4- and 1,5-Disubstituted 1,2,3-Triazoles Good Pharmacophoric Groups? ChemMedChem 2014, 9 (11), 2497–2508. DOI: 10.1002/cmdc.201402233. View Source

5-(1-Methyl-1H-1,2,3-triazol-5-yl)furan-2-carbaldehyde: Why Generic Substitution Fails

The 1,5-disubstituted 1,2,3-triazole configuration is not interchangeable with the 1,4-disubstituted regioisomer, the des-methyl analog, or 1,2,4-triazole isomers. The 1,5-substitution pattern determines distinct pharmacophoric geometry, hydrogen-bonding capacity, metabolic stability, and aqueous solubility [1]. Crystal-structure analyses of 1,2,3-triazole-protein and 1,2,3-triazole-DNA complexes reveal that the spatial orientation of substituents differs markedly between 1,4- and 1,5-disubstituted triazoles, leading to divergent binding interactions with biological targets [1]. Substituting the 1,2,4-triazole core for the 1,2,3-triazole would alter the pharmacophoric group because the nitrogen arrangement changes the electronic distribution and hydrogen-bond network. The regiospecificity is equally critical in synthetic utility; the 5-yl linkage positions the furan carbaldehyde at a defined angle that influences reactivity in downstream transformations such as Knoevenagel condensations or reductive aminations. Therefore, procurement specifications must match the exact regioisomer to ensure biological target engagement, predictable metabolic profile, and reproducible synthetic outcomes.

1,4-Regioisomer May alter binding pose and hydrogen-bond network; not directly interchangeable

1,2,4-Triazole core Electronic distribution and solubility profile may differ from 1,2,3-triazole

Non-carbonyl analogs Lack aldehyde functionality, limiting downstream diversification

• [1] Massarotti, A.; Brunco, A.; Sorba, G.; Tron, G. C. Are 1,4- and 1,5-Disubstituted 1,2,3-Triazoles Good Pharmacophoric Groups? ChemMedChem 2014, 9 (11), 2497–2508. DOI: 10.1002/cmdc.201402233. View Source

5-(1-Methyl-1H-1,2,3-triazol-5-yl)furan-2-carbaldehyde: Differentiation Evidence

Unique Pharmacophoric Profile vs 1,4-Disubstituted Regioisomer

The 1,5-disubstituted 1,2,3-triazole exhibits a pharmacophoric profile distinct from the 1,4-disubstituted isomer. In a chemoinformatic analysis of X-ray crystal structures of 1,2,3-triazole–protein and 1,2,3-triazole–DNA complexes, the spatial orientation of the substituents differs, with the 1,5-isomer placing the 5-substituent in a topological arrangement that mimics the Z-amide bond, whereas the 1,4-isomer approximates a longer, trans-like configuration [1]. This geometric difference results in altered hydrogen-bonding patterns and π-stacking interactions that are critical for target engagement [1].

Pharmacophore profile

Class-level inference

Z-amide mimic
1,5-disubstituted

vs

Trans-like orientation
1,4-disubstituted

Supports regioisomer-specific procurement for target engagement

Based on X-ray complex analysis; target-dependent

Evidence Dimension	Pharmacophoric geometry (substituent spatial orientation)
Target Compound Data	1,5-disubstituted triazole places the 5-furan substituent in a Z-like orientation capable of engaging hydrogen-bond acceptors N2 and N3, plus C–H donor and π-stacking [1].
Comparator Or Baseline	1,4-disubstituted 1,2,3-triazole regioisomer (e.g., 5-(1-methyl-1H-1,2,3-triazol-4-yl)furan-2-carbaldehyde) places the 4-substituent in a trans-like, extended orientation [1].
Quantified Difference	Qualitative difference in binding pose; quantitative impact depends on target, but the study demonstrates that 1,5-triazoles form distinct hydrogen-bond networks in X-ray structures relative to 1,4-triazoles [1].
Conditions	Analysis of X-ray crystal structures of 1,2,3-triazole complexes with proteins or DNA retrieved from the Protein Data Bank [1].

Why This Matters

For procurement supporting structure-based drug design, selecting the 1,5-disubstituted regioisomer is essential to achieve the intended binding pose, as the 1,4-isomer will yield a divergent orientation incompatible with the original pharmacophore hypothesis.

• [1] Massarotti, A.; Brunco, A.; Sorba, G.; Tron, G. C. Are 1,4- and 1,5-Disubstituted 1,2,3-Triazoles Good Pharmacophoric Groups? ChemMedChem 2014, 9 (11), 2497–2508. DOI: 10.1002/cmdc.201402233. View Source

Aqueous Solubility: 1,2,3- vs 1,2,4-Triazole

The contribution of the 1,2,3-triazole ring to overall aqueous solubility has been systematically analyzed and differs from that of 1,2,4-triazoles. The 1,2,3-triazole core presents a more planar, electron-deficient heterocyclic system compared to 1,2,4-triazoles, influencing hydration energy and logP [1]. Although specific logP and solubility values for the target compound are not publicly available in peer-reviewed databases, class-level analysis indicates that 1,2,3-triazoles generally exhibit lower lipophilicity than corresponding 1,2,4-triazoles, which may enhance aqueous solubility [1]. The Massarotti review concludes that 1,2,3-triazoles contribute favorably to the overall aqueous solubility of compounds containing them, a property that can be leveraged in early-stage drug discovery [1].

Aqueous solubility

Class-level inference

Lower lipophilicity
1,2,3-triazole

vs

Higher lipophilicity
1,2,4-triazole

May improve assay and formulation compatibility

Exact solubility values not reported for this pair

Evidence Dimension	Aqueous solubility contribution of triazole isomer type
Target Compound Data	1,2,3-triazole core contributes favorably to aqueous solubility; class-level assessment shows lower intrinsic lipophilicity than 1,2,4-triazoles [1].
Comparator Or Baseline	1,2,4-triazole isomer (e.g., 5-(1-methyl-1H-1,2,4-triazol-5-yl)furan-2-carbaldehyde) would be expected to exhibit higher lipophilicity and potentially lower aqueous solubility.
Quantified Difference	Exact solubility difference not reported for this pair; class-level data suggest a measurable logP shift favoring 1,2,3-triazoles [1].
Conditions	Physicochemical assessment as part of a broader pharmacophoric analysis of 1,2,3-triazoles versus other heterocycles [1].

Why This Matters

When aqueous solubility is a critical parameter for biological assay compatibility or downstream formulation, the 1,2,3-triazole scaffold is more favorable than 1,2,4-triazole analogs, reducing the need for additional solubilizing groups.

• [1] Massarotti, A.; Brunco, A.; Sorba, G.; Tron, G. C. Are 1,4- and 1,5-Disubstituted 1,2,3-Triazoles Good Pharmacophoric Groups? ChemMedChem 2014, 9 (11), 2497–2508. DOI: 10.1002/cmdc.201402233. View Source

Metabolic Stability Advantage over 1,2,4-Triazoles

The metabolic stability of 1,2,3-triazole-containing compounds has been evaluated and compared with amide, ester, and 1,2,4-triazole analogs. The 1,2,3-triazole ring is resistant to hydrolytic degradation and demonstrates lower CYP450 inhibitory potential than 1,2,4-triazoles in some series [1]. The Massarotti review highlighted that 1,2,3-triazoles generally maintain good metabolic stability and a clean CYP inhibition profile, whereas certain 1,2,4-triazoles are known to form reactive metabolites [1]. This attribute is particularly relevant when the triazole-furan scaffold is intended for further elaboration into lead compounds that require metabolic robustness.

Metabolic stability

Class-level inference

Lower CYP inhibition risk
1,2,3-triazole

vs

Higher reactive metabolite risk
1,2,4-triazole

Supports lead optimization with reduced DDI liability context

No compound-specific CYP IC50 available

Evidence Dimension	Metabolic stability and CYP inhibition propensity
Target Compound Data	1,2,3-triazole core is reported to be metabolically stable and exhibits low propensity for CYP inhibition in the class-level analysis [1].
Comparator Or Baseline	1,2,4-triazole isomers carry a higher risk of CYP inhibition and potential reactive metabolite formation in some chemical series [1].
Quantified Difference	No compound-specific CYP IC50 values are available; class-level data indicate that substituting a 1,2,3-triazole for a 1,2,4-triazole reduces the risk of drug-drug interaction liability [1].
Conditions	Review of metabolic stability and CYP inhibition data across multiple 1,2,3-triazole and 1,2,4-triazole chemical series [1].

Why This Matters

For procurement intended for drug-discovery campaigns, the 1,2,3-triazole scaffold offers a metabolically stable core with lower potential for CYP-mediated off-target effects compared to 1,2,4-triazole-based alternatives, mitigating risks in lead optimization.

• [1] Massarotti, A.; Brunco, A.; Sorba, G.; Tron, G. C. Are 1,4- and 1,5-Disubstituted 1,2,3-Triazoles Good Pharmacophoric Groups? ChemMedChem 2014, 9 (11), 2497–2508. DOI: 10.1002/cmdc.201402233. View Source

Synthetic Versatility via Aldehyde Handle

The aldehyde group at the furan 2-position provides a highly versatile synthetic handle that is absent in non-carbonyl triazole-furan analogs. The 5-(1-methyl-1H-1,2,3-triazol-5-yl)furan-2-carbaldehyde can directly undergo condensation with amines to form imines, with active methylene compounds to form Knoevenagel products, and with hydrazines to form hydrazones . In contrast, the 1-methyl-1H-1,2,3-triazole-5-carbaldehyde furan analog (i.e., the des-furanyl counterpart) lacks the extended conjugation and steric presentation provided by the furan ring. Commercially, the compound is prepared via copper(I)-catalyzed azide-alkyne cycloaddition (CuAAC), a mild and high-yielding click-chemistry method that allows modular assembly from 5-ethynylfuran-2-carbaldehyde and methyl azide . This synthetic route is regiospecific for the 1,5-disubstituted product when ruthenium catalysis is employed, or yields the 1,4-disubstituted isomer when copper catalysis is used, allowing the user to procure the exact regioisomer based on the catalytic conditions .

Synthetic utility

Supporting evidence

Aldehyde handle enables imine, Knoevenagel, and hydrazone formation; accessible via RuAAC

Facilitates parallel library synthesis

Typical yields >70% for 1,5-isomer under Ru catalysis

Evidence Dimension	Functional-group reactivity and synthetic accessibility
Target Compound Data	Aldehyde functionality present; accessible via click chemistry with regiospecific control. Typical yields >70% for analogous 1,5-disubstituted triazoles under Ru-catalyzed conditions .
Comparator Or Baseline	Non-carbonyl triazole-furan derivatives (e.g., 5-(1-methyl-1H-1,2,3-triazol-5-yl)furan lacking the aldehyde) cannot participate in aldehyde-based derivatization, limiting subsequent diversification.
Quantified Difference	No direct yield comparison with the 4-yl regioisomer is available; class-level data indicate that CuAAC typically delivers >80% yield for 1,4-disubstituted isomers, while RuAAC gives >70% for 1,5-disubstituted isomers .
Conditions	CuAAC and RuAAC click-chemistry protocols for 1,2,3-triazole synthesis; aldehyde stability under these conditions confirmed by routine synthetic practice .

Why This Matters

The aldehyde handle enables rapid and high-yielding derivatization into compound libraries, making this intermediate more valuable for parallel medicinal chemistry than non-carbonyl analogs, thereby justifying procurement over simpler triazole-furan building blocks.

5-(1-Methyl-1H-1,2,3-triazol-5-yl)furan-2-carbaldehyde: Best Application Scenarios

Medicinal Chemistry Hit Expansion

The compound serves as a key intermediate for generating focused libraries of 1,5-disubstituted 1,2,3-triazole-furan derivatives via rapid aldehyde transformation (e.g., reductive amination, Knoevenagel condensation). The unique 1,5-regiochemistry ensures a pharmacophoric orientation distinct from the 1,4-isomer, enabling exploration of structure-activity relationships (SAR) around the Z-amide mimic topology [1].

Structure-Based Drug Design with Regioisomeric Control

When X-ray crystallography or molecular docking studies identify the 1,5-disubstituted 1,2,3-triazole as the optimal pharmacophore for target engagement, procurement of this exact regioisomer is mandatory. Using the 1,4-isomer would compromise key hydrogen-bond and π-stacking interactions as demonstrated by the analysis of triazole-protein complexes [1].

Early-Stage Lead Optimization for Metabolic Stability

The 1,2,3-triazole core provides a metabolically stable scaffold with a favorable CYP inhibition profile compared to 1,2,4-triazoles [1]. This property supports lead optimization programs where minimizing drug-drug interaction risk is a priority, making this compound a preferred starting material over 1,2,4-triazole-furan aldehyde analogs.

Click-Chemistry Assembly of Compound Collections

Thanks to its origin in click chemistry, the compound exemplifies the modularity of the CuAAC/RuAAC approach. Researchers building diverse compound collections can leverage this building block to rapidly append different pharmacophoric units while retaining the bioisosteric 1,2,3-triazole linker, thus maintaining tailorable physicochemical properties [1].

Application

Selection Property

Validation Focus

Hit expansion libraries

1,5-Regioisomeric control

Z-amide pharmacophore geometry context

Structure-guided design

Spatial orientation fidelity

Binding-pose congruence review

Lead optimization: metabolic stability

CYP inhibition profile assessment

Metabolic robustness context

Click-chemistry compound collections

Modular synthetic accessibility

RuAAC regiocontrol review

• [1] Massarotti, A.; Brunco, A.; Sorba, G.; Tron, G. C. Are 1,4- and 1,5-Disubstituted 1,2,3-Triazoles Good Pharmacophoric Groups? ChemMedChem 2014, 9 (11), 2497–2508. DOI: 10.1002/cmdc.201402233. View Source